2-[({2-[2-ethyl-2-methyl-4-(4-methylphenyl)tetrahydro-2H-pyran-4-yl]ethyl}amino)methyl]phenol
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Overview
Description
MMV019406 is a compound identified for its potential antimalarial properties. It has shown significant activity against the gametocytes of Plasmodium falciparum, the parasite responsible for malaria. This compound is part of the Malaria Box, a collection of compounds provided by the Medicines for Malaria Venture to facilitate the discovery of new antimalarial drugs .
Preparation Methods
The synthetic routes and reaction conditions for MMV019406 are not extensively documented in publicly available sources. compounds in the Malaria Box are typically synthesized using standard organic chemistry techniques, including multi-step synthesis involving various reagents and catalysts. Industrial production methods would likely involve optimization of these synthetic routes to ensure scalability, cost-effectiveness, and purity of the final product .
Chemical Reactions Analysis
MMV019406 can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the gain of electrons, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Hydrolysis: This reaction involves the breaking of chemical bonds through the addition of water, often catalyzed by acids or bases
Scientific Research Applications
MMV019406 has been primarily studied for its antimalarial properties. It has shown potent activity against both asexual and sexual stages of Plasmodium falciparum, making it a promising candidate for malaria treatment and transmission blocking . Additionally, its activity against gametocytes suggests potential use in preventing the spread of malaria from infected individuals to mosquitoes, thereby reducing the overall transmission of the disease .
Mechanism of Action
The exact mechanism of action of MMV019406 is not fully understood. it is believed to interfere with essential biological processes in Plasmodium falciparum, leading to the death of the parasite. The compound may target specific enzymes or pathways critical for the survival and replication of the parasite .
Comparison with Similar Compounds
MMV019406 can be compared to other antimalarial compounds such as:
Artemisinin: Known for its rapid action against malaria, but with a different mechanism of action.
Chloroquine: Effective against asexual stages of the parasite but less effective against gametocytes.
Primaquine: Effective against gametocytes but with different side effect profiles
MMV019406 stands out due to its dual activity against both asexual and sexual stages of Plasmodium falciparum, making it a unique and valuable addition to the arsenal of antimalarial drugs .
Properties
Molecular Formula |
C24H33NO2 |
---|---|
Molecular Weight |
367.5 g/mol |
IUPAC Name |
2-[[2-[2-ethyl-2-methyl-4-(4-methylphenyl)oxan-4-yl]ethylamino]methyl]phenol |
InChI |
InChI=1S/C24H33NO2/c1-4-23(3)18-24(14-16-27-23,21-11-9-19(2)10-12-21)13-15-25-17-20-7-5-6-8-22(20)26/h5-12,25-26H,4,13-18H2,1-3H3 |
InChI Key |
AZZXQPIFKYDBCE-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CC(CCO1)(CCNCC2=CC=CC=C2O)C3=CC=C(C=C3)C)C |
Origin of Product |
United States |
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